Cas no 1261019-69-5 (N-(2-methoxyphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide)

• Product Name: N-(2-methoxyphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide
• CAS No: 1261019-69-5
• MF: C₂₁H₂₁N₅O₃
• MW: 391.423144102097
• CID: 5397123
• Update Time: 2025-05-20

N-(2-methoxyphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyphenyl)-2-(4-oxo-1-propyl-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl)acetamide
• N-(2-methoxyphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide

• Inchi： 1S/C21H21N5O3/c1-3-8-18-23-24-20-21(28)25(15-10-5-6-11-16(15)26(18)20)13-19(27)22-14-9-4-7-12-17(14)29-2/h4-7,9-12H,3,8,13H2,1-2H3,(H,22,27)
• InChI Key： BOLROZIWFRJDHS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OC)(=O)CN1C2=C(N3C(CCC)=NN=C3C1=O)C=CC=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on N-(2-methoxyphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide

N-(2-Methoxyphenyl)-2-{4-Oxo-1-Propyl-4H,5H-[1,2,4]Triazolo[4,3-a]Quinoxalin-5-yl}Acetamide: A Comprehensive Overview

N-(2-Methoxyphenyl)-2-{4-Oxo-1-Propyl-4H,5H-[1,2,4]Triazolo[4,3-a]Quinoxalin-5-yl}Acetamide (CAS No. 1261019-69-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazoloquinoxalines, which are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties.

The chemical structure of N-(2-Methoxyphenyl)-2-{4-Oxo-1-Propyl-4H,5H-[1,2,4]Triazolo[4,3-a]Quinoxalin-5-yl}Acetamide is characterized by a central triazoloquinoxaline core linked to a substituted acetamide moiety. The presence of the methoxyphenyl and propyl groups adds to the compound's lipophilicity and enhances its ability to cross biological membranes. This structural arrangement is crucial for its pharmacological activity and bioavailability.

In recent years, extensive research has been conducted to explore the biological activities of this compound. One of the most notable findings is its potent antiviral activity against a range of viral pathogens. Studies have shown that N-(2-Methoxyphenyl)-2-{4-Oxo-1-Propyl-4H,5H-[1,2,4]Triazolo[4,3-a]Quinoxalin-5-yl}Acetamide exhibits significant inhibitory effects on RNA viruses such as influenza and hepatitis C virus (HCV). The mechanism of action involves interference with viral replication processes, making it a promising candidate for the development of antiviral drugs.

Beyond its antiviral properties, this compound has also demonstrated potential as an anticancer agent. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The compound's ability to target multiple signaling pathways involved in cancer progression makes it a valuable lead for further drug development. Additionally, its low toxicity profile in normal cells suggests a favorable therapeutic index.

The pharmacokinetic properties of N-(2-Methoxyphenyl)-2-{4-Oxo-1-Propyl-4H,5H-[1,2,4]Triazolo[4,3-a]Quinoxalin-5-yl}Acetamide have been extensively studied. It exhibits good oral bioavailability and a favorable half-life in vivo, which are essential characteristics for a potential therapeutic agent. These properties make it suitable for both acute and chronic treatment regimens.

In terms of safety and toxicity, preclinical studies have indicated that N-(2-Methoxyphenyl)-2-{4-Oxo-1-Propyl-4H,5H-[1,2,4]Triazolo[4,3-a]Quinoxalin-5-yl}Acetamide is well-tolerated at therapeutic doses. Animal models have shown minimal adverse effects at doses up to several times higher than those required for therapeutic efficacy. This favorable safety profile supports its potential for clinical translation.

The synthesis of N-(2-Methoxyphenyl)-2-{4-Oxo-1-Propyl-4H,5H-[1,2,4]Triazolo[4,3-a]Quinoxalin-5-yl}Acetamide has been optimized using modern synthetic techniques. The key steps involve the formation of the central triazoloquinoxaline core followed by functionalization with the desired substituents. The overall yield and purity of the final product are high, making it feasible for large-scale production.

In conclusion, N-(2-Methoxyphenyl)-2-{4-Oxo-1-Propyl-4H,5H-[1,2,4]Triazolo[4,3-a]Quinoxalin-5-yl}Acetamide (CAS No. 1261019-69-5) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in antiviral and anticancer therapy make it an exciting area of research in medicinal chemistry. Ongoing studies aim to further elucidate its mechanisms of action and optimize its use in clinical settings.